Cas no 113984-68-2 (Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-)

• Product Name: Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-
• CAS No: 113984-68-2
• MF: C₁₂H₁₉FOSi
• MW: 226.36256814003
• CID: 130356
• PubChem ID: 13683074
• Update Time: 2025-04-19

Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro-
• tert-butyl-(4-fluorophenoxy)-dimethylsilane
• TERT-BUTYL(4-FLUOROPHENOXY)DIMETHYLSILANE
• 1-(tert-butyldimethylsilyloxy)-4-fluorobenzene
• 4-<(dimethyl-tert-butylsilyl)oxy>fluorobenzene
• Benzene,1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-4-fluoro
• para-fluorophenyl TBDMS
• Silane,(1,1-dimethylethyl)(4-fluorophenoxy)dimethyl
• tert-butyl (4-fluoro-phenoxy)-dimethyl-silane
• Tert-Butyl(4-Fluorophenoxy)Dimethylsilane(WX635004)
• Benzene, 1-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-4-fluoro-
• CS-0191861
• EN300-702660
• MFCD08704818
• t-Butyl(4-fluorophenoxy)dimethylsilane
• RMAMIJQQZOCWBF-UHFFFAOYSA-N
• AM805793
• tert-Butyl-(4-fluoro-phenoxy)-dimethyl-silane
• SCHEMBL2548669
• 113984-68-2
• DTXSID70546642

• MDL： MFCD08704818
• Inchi： 1S/C12H19FOSi/c1-12(2,3)15(4,5)14-11-8-6-10(13)7-9-11/h6-9H,1-5H3
• InChI Key： RMAMIJQQZOCWBF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 226.11900
• Monoisotopic Mass: 226.11891992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.20970